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Compound of Interest

Compound Name: Ethyl isonicotinate

Cat. No.: B042127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 4-pyridinecarboxylate, also known as ethyl isonicotinate, is a heterocyclic organic

compound with the chemical formula C₈H₉NO₂. It is an ester of isonicotinic acid and ethanol.

This document provides a comprehensive overview of its core physical properties, offering a

valuable resource for researchers and professionals in drug development and chemical

synthesis. The information is presented through clearly structured data tables, detailed

experimental protocols for property determination, and logical workflow diagrams.

Core Physical Properties
The physical characteristics of ethyl 4-pyridinecarboxylate are crucial for its handling,

formulation, and application in various scientific fields. The following tables summarize the key

quantitative data available for this compound.
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Property Value Source(s)

Chemical Formula C₈H₉NO₂ [1][2]

Molecular Weight 151.16 g/mol [1][2]

Appearance
Clear colorless to light yellow

oil
[2]

CAS Number 1570-45-2 [1]

Thermodynamic Properties
Property Value Source(s)

Melting Point 23 °C [1][2]

Boiling Point 220 °C (at 760 mmHg) [1]

92 °C (at 8 mmHg) [2]

Vapor Pressure 17.9 Pa at 25 °C [2]

Physicochemical Properties
Property Value Source(s)

Density 1.105 g/mL [1]

1.009 g/mL at 25 °C [2]

Solubility Soluble in water [2]

pKa (of the conjugate acid) 3.45 at 25 °C [2]

Refractive Index (n20/D) 1.501 [1][2]

LogP (Octanol-Water Partition

Coefficient)
1.43 [2]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.stenutz.eu/chem/solv6%20(2).php?name=ethyl+pyridine-4-carboxylate
https://chembk.com/en/chem/Ethyl%20pyridine-4-carboxylate
https://www.stenutz.eu/chem/solv6%20(2).php?name=ethyl+pyridine-4-carboxylate
https://chembk.com/en/chem/Ethyl%20pyridine-4-carboxylate
https://chembk.com/en/chem/Ethyl%20pyridine-4-carboxylate
https://www.stenutz.eu/chem/solv6%20(2).php?name=ethyl+pyridine-4-carboxylate
https://www.stenutz.eu/chem/solv6%20(2).php?name=ethyl+pyridine-4-carboxylate
https://chembk.com/en/chem/Ethyl%20pyridine-4-carboxylate
https://www.stenutz.eu/chem/solv6%20(2).php?name=ethyl+pyridine-4-carboxylate
https://chembk.com/en/chem/Ethyl%20pyridine-4-carboxylate
https://chembk.com/en/chem/Ethyl%20pyridine-4-carboxylate
https://www.stenutz.eu/chem/solv6%20(2).php?name=ethyl+pyridine-4-carboxylate
https://chembk.com/en/chem/Ethyl%20pyridine-4-carboxylate
https://chembk.com/en/chem/Ethyl%20pyridine-4-carboxylate
https://chembk.com/en/chem/Ethyl%20pyridine-4-carboxylate
https://www.stenutz.eu/chem/solv6%20(2).php?name=ethyl+pyridine-4-carboxylate
https://chembk.com/en/chem/Ethyl%20pyridine-4-carboxylate
https://chembk.com/en/chem/Ethyl%20pyridine-4-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following sections detail the general methodologies used to determine the key physical

properties of organic compounds like ethyl 4-pyridinecarboxylate.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure substance, the melting point is a sharp, well-defined temperature.

Methodology:

Sample Preparation: A small amount of the solid sample is finely powdered and packed into

a capillary tube, which is sealed at one end.[3]

Apparatus Setup: The capillary tube is placed in a heating block or an oil bath of a melting

point apparatus, adjacent to a calibrated thermometer.[4]

Heating: The sample is heated at a slow, controlled rate (typically 1-2 °C per minute) to

ensure thermal equilibrium between the sample, the heating medium, and the thermometer.

[5]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range, and the temperature at which the entire sample becomes a

clear liquid is recorded as the end of the melting range.[6] For a pure compound, this range

is typically narrow (0.5-1 °C).

Sample Preparation Measurement

Obtain Solid Sample Grind to Fine Powder Pack into Capillary Tube Place in Melting Point ApparatusInsert Sample Heat Slowly and Observe Record Melting Range Determine Melting PointData Analysis
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The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology:

Apparatus Setup: A small amount of the liquid is placed in a test tube. A capillary tube,

sealed at one end, is inverted and placed into the test tube with the open end submerged in

the liquid. The test tube is then attached to a thermometer.[7]

Heating: The assembly is heated in a liquid bath (e.g., oil or water).[8]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is then stopped. The temperature at which the liquid just

begins to enter the capillary tube is recorded as the boiling point.[9]

Apparatus Setup Measurement
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Boiling Point Determination Workflow

Density Determination
Density is the mass of a substance per unit volume.

Methodology (Pycnometer Method):

Weigh Empty Pycnometer: A clean, dry pycnometer (a flask with a specific volume) is

accurately weighed.

Fill with Liquid: The pycnometer is filled with the liquid sample, ensuring no air bubbles are

present. The stopper is inserted, and any excess liquid is carefully wiped off.

Weigh Filled Pycnometer: The filled pycnometer is weighed.
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Calculation: The mass of the liquid is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing

the mass of the liquid by the known volume of the pycnometer.

Weigh Empty Pycnometer (m1)

Weigh Filled Pycnometer (m2)

Fill Pycnometer with Liquid

Calculate Mass of Liquid (m = m2 - m1)

Calculate Density (ρ = m / V)

Record Volume of Pycnometer (V)

Density

Result
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Density Determination Workflow

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology (Qualitative):

Sample Preparation: A small, measured amount of the solute (e.g., 50 mg) is placed in a test

tube.
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Solvent Addition: A measured volume of the solvent (e.g., 1 mL) is added to the test tube.

Mixing: The mixture is agitated vigorously for a set period.

Observation: The mixture is observed to see if the solute has completely dissolved. If not, the

mixture may be gently heated to determine the effect of temperature on solubility. The

substance is classified as soluble, partially soluble, or insoluble. This process is repeated

with a range of solvents of varying polarities (e.g., water, ethanol, diethyl ether, hexane).[10]

pKa Determination
The pKa is a measure of the acidity of a compound. For a base like ethyl 4-pyridinecarboxylate,

the pKa of its conjugate acid is determined.

Methodology (Potentiometric Titration):

Solution Preparation: A known concentration of the compound is dissolved in a suitable

solvent (often a water-methanol mixture for organic compounds).[11]

Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl).

pH Monitoring: The pH of the solution is monitored continuously using a calibrated pH meter

as the acid is added.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa is determined from the pH at the half-equivalence point, which is the point

where half of the base has been neutralized.[11]

Refractive Index Determination
The refractive index of a material is a dimensionless number that describes how fast light

travels through the material.

Methodology (Abbe Refractometer):

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index (e.g., distilled water).[12]
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Sample Application: A few drops of the liquid sample are placed on the prism of the

refractometer.[13]

Measurement: The prism is closed, and light is passed through the sample. The user looks

through the eyepiece and adjusts the controls until the dividing line between the light and

dark fields is sharp and centered on the crosshairs.[14]

Reading: The refractive index is read directly from the instrument's scale. The temperature is

also recorded as the refractive index is temperature-dependent.[12]

Conclusion
This technical guide provides essential physical property data for ethyl 4-pyridinecarboxylate, a

compound of interest in pharmaceutical and chemical research. The summarized data, coupled

with detailed general experimental protocols and illustrative workflows, serves as a

foundational resource for scientists and researchers. Accurate determination and

understanding of these physical properties are fundamental for the successful design of

experiments, development of formulations, and ensuring the quality and purity of synthesized

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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